Cas no 18125-24-1 (Benzo[f]quinoline-3-carbonitrile)

• Product Name: Benzo[f]quinoline-3-carbonitrile
• CAS No: 18125-24-1
• MF: C₁₄H₈N₂
• MW: 204.226722717285
• CID: 237630
• PubChem ID: 277730
• Update Time: 2025-04-19

Benzo[f]quinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Benzo[f]quinoline-3-carbonitrile
• 2-cyano-5,6-benzoquinoline
• 3-Cyan-benzo< f> chinolin
• AC1L5ML0
• AC1Q4RT3
• AG-E-31301
• AR-1H9023
• Benzo< f> chinolin-3-carbonitril
• CTK0I4312
• NSC126697
• 18125-24-1
• NSC-126697
• DTXSID60298880
• SCHEMBL15413744

• Inchi： 1S/C14H8N2/c15-9-11-6-7-13-12-4-2-1-3-10(12)5-8-14(13)16-11/h1-8H
• InChI Key： QAUWDZGWYCICEZ-UHFFFAOYSA-N
• SMILES： N1C(C#N)=CC=C2C=1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 204.06884
• Monoisotopic Mass: 204.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7Ų
• XLogP3: 2.9

Experimental Properties

• Density: 1.26
• Boiling Point: 428.7°Cat760mmHg
• Flash Point: 140.1°C
• Refractive Index: 1.728
• PSA: 36.68
• LogP: 3.25968